molecular formula C8H8N2O B8349090 5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile

5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile

Cat. No.: B8349090
M. Wt: 148.16 g/mol
InChI Key: KLUGUOJHOYHFKR-UHFFFAOYSA-N
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Description

5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile is a useful research compound. Its molecular formula is C8H8N2O and its molecular weight is 148.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8N2O

Molecular Weight

148.16 g/mol

IUPAC Name

5-acetyl-1-methylpyrrole-3-carbonitrile

InChI

InChI=1S/C8H8N2O/c1-6(11)8-3-7(4-9)5-10(8)2/h3,5H,1-2H3

InChI Key

KLUGUOJHOYHFKR-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=CN1C)C#N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

1-(1-Methyl-1H-pyrrol-2-yl)-ethanone (4.00 g, 32.48 mmol) in dry methylene chloride (30 mL) was cooled to −78° C. under nitrogen. Chlorosulfonyl isocyanate (2.8 mL, 32.5 mmol) was added dropwise, and the mixture allowed to warm to room temperature over 1 h. The reaction was cooled down to −78° C. and dimethylformamide (8 mL) was added. The reaction was allowed to warm up to room temperature (2 h) and was then poured into a 1 N sodium carbonate solution, which was extracted with methylene chloride. The organic layers were washed with water, dried (anhydrous MgSO4) and evaporated. The residue was then purified by silica gel column chromatography (ethyl acetate:hexanes 1:5 to 1:3) to afford 5-acetyl-1-methyl-1H-pyrrole-3-carbonitrile (1.63 g, 34%), which was used without further characterization.
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